Cas no 1361904-22-4 (4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1361904-22-4
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4932560
• Update Time: 2025-06-27

4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F5N2O2/c10-7(11)4-2-16-6(8(17)18)5(3(4)1-15)9(12,13)14/h2,7H,1,15H2,(H,17,18)
• InChI Key： YPKHSBSQIUMOCD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C(F)F)C=1CN)(F)F

Computed Properties

• Exact Mass: 270.04276828 g/mol
• Monoisotopic Mass: 270.04276828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2
• Molecular Weight: 270.16

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid

Introduction to 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361904-22-4)

4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid, identified by its CAS number 1361904-22-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of an aminomethyl group, difluoromethyl, and trifluoromethyl substituents, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery and development.

The aminomethyl group at the 4-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as amide bond formation, which is crucial for constructing complex molecular architectures. The difluoromethyl and trifluoromethyl groups, located at the 5- and 3-positions respectively, are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. These substituents can enhance the bioavailability of drug candidates by improving their solubility and interaction with biological targets. The overall structure of 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid thus presents a promising platform for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives have been extensively studied due to their ability to interact with a wide range of biological targets, including enzymes and receptors. The compound in question has shown potential in preclinical studies as a precursor for synthesizing inhibitors that modulate key biological processes. For instance, its structural motif is reminiscent of molecules that have been investigated for their roles in cancer therapy, inflammation, and infectious diseases. The presence of multiple fluorinated groups suggests that this compound may exhibit enhanced binding affinity to protein targets, which is often a critical factor in drug design.

One of the most compelling aspects of 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid is its versatility as a building block for medicinal chemistry. The aminomethyl group can be further functionalized to introduce additional pharmacophores or linkers, enabling the synthesis of libraries of compounds with tailored properties. This flexibility makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds. Moreover, the fluorinated substituents can be strategically positioned to optimize pharmacokinetic profiles, such as reducing metabolic degradation and improving oral bioavailability.

Recent advancements in computational chemistry have further enhanced the utility of this compound in drug discovery. Molecular modeling techniques can be employed to predict how 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid interacts with biological targets at the atomic level. These studies have revealed that the fluorinated groups play a crucial role in stabilizing interactions with protein binding sites, often through hydrophobic interactions or by influencing hydrogen bonding networks. Such insights are invaluable for rational drug design, allowing chemists to modify the structure of this compound to improve its potency and selectivity.

The synthesis of 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating such transformations, making it increasingly feasible to produce complex pyridine derivatives on scale. Advances in catalytic systems and green chemistry principles have also contributed to more efficient and sustainable synthetic routes.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1361904-22-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with potential applications across multiple therapeutic areas. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.